Cas no 2763999-97-7 (6-oxospiro3.3heptane-2-carbaldehyde)

• Product Name: 6-oxospiro3.3heptane-2-carbaldehyde
• CAS No: 2763999-97-7
• MF: C₈H₁₀O₂
• MW: 138.163802623749
• CID: 5666848
• PubChem ID: 156802622
• Update Time: 2025-08-04

6-oxospiro3.3heptane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2763999-97-7
• EN300-27746677
• 6-oxospiro[3.3]heptane-2-carbaldehyde
• Spiro[3.3]heptane-2-carboxaldehyde, 6-oxo-
• 6-oxospiro3.3heptane-2-carbaldehyde

• Inchi： 1S/C8H10O2/c9-5-6-1-8(2-6)3-7(10)4-8/h5-6H,1-4H2
• InChI Key： YMYMIHBXGHRYHP-UHFFFAOYSA-N
• SMILES： O=C1CC2(C1)CC(C=O)C2

Computed Properties

• Exact Mass: 138.068079557g/mol
• Monoisotopic Mass: 138.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 257.1±40.0 °C(Predicted)

Additional information on 6-oxospiro3.3heptane-2-carbaldehyde

6-Oxospiro[3.3]Heptane-2-Carbaldehyde: A Comprehensive Overview

The compound with CAS No. 2763999-97-7, known as 6-Oxospiro[3.3]Heptane-2-Carbaldehyde, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its spirocyclic structure, which consists of two fused rings sharing a single atom, creating a distinctive framework that contributes to its intriguing chemical properties.

The spiro[3.3]heptane system in this compound is a key structural feature, with the "oxo" group at position 6 and the "carbaldehyde" group at position 2. This arrangement not only influences the compound's physical and chemical properties but also plays a crucial role in its potential applications in drug design and synthesis.

Recent studies have highlighted the importance of spirocyclic compounds like 6-Oxospiro[3.3]Heptane-2-Carbaldehyde in the development of bioactive molecules. Researchers have explored its ability to act as a scaffold for creating novel drugs with enhanced pharmacokinetic profiles, including improved solubility and bioavailability.

In terms of synthesis, the preparation of this compound involves a multi-step process that typically includes ring-closing reactions and oxidation steps to introduce the oxo group. The use of advanced catalytic systems has enabled chemists to achieve higher yields and better control over the stereochemistry of the product.

The biological activity of 6-Oxospiro[3.3]Heptane-2-Carbaldehyde has been extensively studied, with promising results in anti-inflammatory and anti-tumor assays. Its ability to modulate key cellular pathways makes it a valuable tool in drug discovery efforts targeting chronic diseases.

Moreover, the compound's unique structure has been leveraged in the design of prodrugs and drug delivery systems, where its spirocyclic framework serves as a platform for attaching functional groups that enhance therapeutic efficacy.

In conclusion, CAS No. 2763999-97-7, or 6-Oxospiro[3.3]Heptane-2-Carbaldehyde, represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications in pharmaceutical development.